Cas no 15263-48-6 (4-Oxazolemethanol,4,5-dihydro-2-phenyl-)

• Product Name: 4-Oxazolemethanol,4,5-dihydro-2-phenyl-
• CAS No: 15263-48-6
• MF: C₁₀H₁₁NO₂
• MW: 177.199842691422
• CID: 220618
• PubChem ID: 338264
• Update Time: 2025-04-19

4-Oxazolemethanol,4,5-dihydro-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 4-Oxazolemethanol,4,5-dihydro-2-phenyl-
• (2-phenyl-4,5-dihydro-1,3-oxazol-4-yl)methanol
• 2-Phenyl-4-(hydroxymethyl)-2-oxazoline
• (2-phenyl-4,5-dihydro-oxazol-4-yl)-methanol
• 2-phenyl 4-hydroxymethyl oxazoline
• 2-phenyl-2-oxazolin-4-yl methyl alcohol
• 2-phenyl-4-hydroxymethyloxazoline
• 2-phenyloxazoline-4-methanol
• 4-Hydroxymethyl-2-phenyl-2-oxazolin
• AC1L7NH5
• AGN-PC-00NKSI
• NRVMSFKEGIGIHL-UHFFFAOYSA-
• NSC359875
• SureCN1439357
• DTXSID10320463
• SY131063
• (2-Phenyl-4,5-dihydrooxazol-4-yl)methanol
• InChI=1/C10H11NO2/c12-6-9-7-13-10(11-9)8-4-2-1-3-5-8/h1-5,9,12H,6-7H2
• NRVMSFKEGIGIHL-UHFFFAOYSA-N
• MLS003171171
• SMR001875078
• 15263-48-6
• SCHEMBL1439357
• NSC-359875
• A928587
• MFCD30557016

• Inchi： 1S/C10H11NO2/c12-6-9-7-13-10(11-9)8-4-2-1-3-5-8/h1-5,9,12H,6-7H2
• InChI Key： NRVMSFKEGIGIHL-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2)=NC(CO)C1

Computed Properties

• Exact Mass: 177.07903
• Monoisotopic Mass: 177.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.8A^2
• XLogP3: 0.8

Experimental Properties

• Density: 1.22
• Boiling Point: 330.3°C at 760 mmHg
• Flash Point: 153.6°C
• Refractive Index: 1.588
• PSA: 41.82
• LogP: 0.25990